2,5-dichloro-N-(3,5-difluorophenyl)benzamide

• IUPAC Name: 2,5-dichloro-N-(3,5-difluorophenyl)benzamide
• InChI: InChI=1S/C13H7Cl2F2NO/c14-7-1-2-12(15)11(3-7)13(19)18-10-5-8(16)4-9(17)6-10/h1-6H,(H,18,19)
• InChI Key: HPTYDQRHSDYUER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)NC2=CC(=CC(=C2)F)F)Cl
• Molecular Formula: C13H7Cl2F2NO
• Molecular Weight: 302.10 g/mol

Description

2,5-dichloro-N-(3,5-difluorophenyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of two chlorine atoms and two fluorine atoms attached to a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-(3,5-difluorophenyl)benzamide typically involves the reaction of 2,5-dichlorobenzoyl chloride with 3,5-difluoroaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2,5-dichloro-N-(3,5-difluorophenyl)benzamide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted by other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, which involves the formation of carbon-carbon bonds.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for coupling reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents such as sodium borohydride for reduction. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted benzamides, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

2,5-dichloro-N-(3,5-difluorophenyl)benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(3,5-difluorophenyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other dichlorobenzamides and difluorobenzamides, such as:

• 3,5-dichloro-N-(2-chlorophenyl)benzamide
• 3,5-dichloro-N-(4-chlorophenyl)benzamide
• 2,3-dichloro-5-(trifluoromethyl)pyridine

Uniqueness

2,5-dichloro-N-(3,5-difluorophenyl)benzamide is unique due to the specific arrangement of chlorine and fluorine atoms, which can influence its chemical reactivity and biological activity. This unique structure can lead to distinct properties and applications compared to other similar compounds .